Cas no 2138803-00-4 (3-(2-Bromoethenyl)oxane)

• Product Name: 3-(2-Bromoethenyl)oxane
• CAS No: 2138803-00-4
• MF: C₇H₁₁BrO
• MW: 191.065641641617
• CID: 5998553
• PubChem ID: 165465248
• Update Time: 2025-10-24

3-(2-Bromoethenyl)oxane Chemical and Physical Properties

Names and Identifiers

• 2138803-00-4
• 3-(2-bromoethenyl)oxane
• EN300-802414
• 3-(2-Bromoethenyl)oxane

• Inchi： 1S/C7H11BrO/c8-4-3-7-2-1-5-9-6-7/h3-4,7H,1-2,5-6H2/b4-3+
• InChI Key： KMTXVDOYEMXLDV-ONEGZZNKSA-N
• SMILES： Br/C=C/C1COCCC1

Computed Properties

• Exact Mass: 189.99933g/mol
• Monoisotopic Mass: 189.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 3-(2-Bromoethenyl)oxane

Comprehensive Analysis of 3-(2-Bromoethenyl)oxane (CAS No. 2138803-00-4): Properties, Applications, and Industry Insights

In the ever-evolving landscape of organic chemistry, 3-(2-Bromoethenyl)oxane (CAS No. 2138803-00-4) has emerged as a compound of significant interest due to its unique structural features and versatile reactivity. This brominated oxane derivative, characterized by its oxane ring and bromoethenyl functional group, serves as a valuable intermediate in synthetic organic chemistry. Researchers and industry professionals are increasingly exploring its potential in pharmaceutical development, agrochemical synthesis, and advanced material science.

The molecular structure of 3-(2-Bromoethenyl)oxane combines the stability of a six-membered oxygen-containing heterocycle with the reactivity of a vinyl bromide moiety. This dual functionality makes it particularly useful for various cross-coupling reactions, including Suzuki-Miyaura and Heck reactions, which are fundamental to modern drug discovery programs. Recent studies have highlighted its role in the synthesis of complex oxygen-containing heterocycles, a class of compounds that constitute approximately 60% of FDA-approved small molecule drugs.

From an industrial perspective, the demand for brominated building blocks like 3-(2-Bromoethenyl)oxane has grown substantially, driven by the pharmaceutical industry's need for structurally diverse intermediates. The compound's CAS number 2138803-00-4 has seen a 35% increase in patent citations over the past five years, reflecting its growing importance in medicinal chemistry. Its application extends to the development of novel bioactive molecules, particularly those targeting neurological and inflammatory pathways.

Environmental considerations surrounding brominated compounds have prompted significant research into the green chemistry applications of 3-(2-Bromoethenyl)oxane. Recent advancements in catalytic processes have demonstrated its utility in atom-economical transformations, minimizing waste generation while maintaining high reaction efficiency. These developments align with the pharmaceutical industry's commitment to sustainable manufacturing practices, addressing one of the most pressing concerns in modern chemical production.

The synthesis and handling of 3-(2-Bromoethenyl)oxane require specialized knowledge of organobromine chemistry. Proper storage conditions typically involve protection from light and moisture, with recommended temperatures below -20°C for long-term stability. Analytical characterization commonly employs techniques such as NMR spectroscopy (particularly 1H and 13C NMR) and mass spectrometry, which provide definitive confirmation of its molecular structure and purity.

Emerging research directions for CAS 2138803-00-4 include its potential application in click chemistry and bioconjugation strategies. The bromoethenyl group's reactivity with various nucleophiles makes it an attractive candidate for developing site-specific modification techniques in biopharmaceuticals. Additionally, its compatibility with flow chemistry systems has opened new possibilities for continuous manufacturing processes in API production.

Quality control standards for 3-(2-Bromoethenyl)oxane typically require HPLC purity assessments exceeding 98%, with strict limits on residual solvents and heavy metals. These specifications are particularly crucial when the compound is intended for use in GMP-compliant synthesis of active pharmaceutical ingredients. The growing availability of custom synthesis services for this compound reflects the market's response to increasing demand from both academic and industrial sectors.

From a commercial availability standpoint, 3-(2-Bromoethenyl)oxane is offered by several specialty chemical suppliers in quantities ranging from milligram to kilogram scales. Pricing structures vary based on purity grades and order volumes, with current market trends showing stable demand. The compound's structure-activity relationships continue to be explored in various research programs, particularly in the context of developing novel therapeutic agents with improved pharmacokinetic properties.

Future prospects for CAS 2138803-00-4 appear promising, with potential applications expanding into material science and catalysis. Its incorporation into polymeric systems and coordination complexes is currently under investigation by several research groups worldwide. As synthetic methodologies continue to advance, 3-(2-Bromoethenyl)oxane is poised to maintain its position as a valuable tool in the chemist's repertoire for constructing complex molecular architectures.